Cas no 1108790-90-4 (2-Amino-6-bromobenzamide)

• Product Name: 2-Amino-6-bromobenzamide
• CAS No: 1108790-90-4
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 2090077
• PubChem ID: 67055862
• Update Time: 2025-05-23

2-Amino-6-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromobenzamide
• SCHEMBL1502516
• DB-227248
• AC2939
• SY030676
• MFCD18378387
• BS-30092
• AFUSFTKHJJAFNH-UHFFFAOYSA-N
• AKOS027256691
• 1108790-90-4
• CS-0226690

• MDL： MFCD18378387
• Inchi： 1S/C7H7BrN2O/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,9H2,(H2,10,11)
• InChI Key： AFUSFTKHJJAFNH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(N)=O)N

Computed Properties

• Exact Mass: 213.97418Da
• Monoisotopic Mass: 213.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-6-bromobenzamide

Professional Introduction to Compound with CAS No. 1108790-90-4 and Product Name: 2-Amino-6-bromobenzamide

2-Amino-6-bromobenzamide, identified by the Chemical Abstracts Service (CAS) number 1108790-90-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amide derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and molecular research. The presence of both amino and bromo substituents on the benzamide core imparts unique reactivity, making it a valuable intermediate in synthesizing biologically active molecules.

The structure of 2-amino-6-bromobenzamide features a benzene ring substituted at the 2-position with an amino group (-NH₂) and at the 6-position with a bromine atom (-Br). This arrangement creates a reactive site that can participate in various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and condensation processes. Such reactivity is highly advantageous for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, compounds with bromine substituents have been extensively studied for their role in enhancing drug efficacy and bioavailability. The bromine atom in 2-amino-6-bromobenzamide not only serves as a handle for further functionalization but also contributes to the compound's lipophilicity, which is often critical for membrane permeability and target binding. This dual functionality has made it a cornerstone in the synthesis of kinase inhibitors, antiviral agents, and other pharmacologically relevant molecules.

One of the most compelling aspects of 2-amino-6-bromobenzamide is its utility as a building block in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are emerging as crucial therapeutic targets for diseases such as cancer, inflammation, and neurodegenerative disorders. The benzamide moiety is particularly well-suited for disrupting PPIs due to its ability to mimic peptide bonds and interfere with protein conformations. By incorporating a bromine atom at the 6-position, researchers can fine-tune the electronic properties of the benzamide core, enhancing its binding affinity to specific protein targets.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of 2-amino-6-bromobenzamide as a scaffold for generating high-affinity ligands. Molecular docking studies have demonstrated that this compound can effectively bind to active sites on enzymes such as tyrosine kinases, which are overexpressed in many cancer cell lines. The amino group at the 2-position allows for hydrogen bonding interactions, while the bromine atom facilitates hydrophobic interactions, contributing to stable binding affinities.

The pharmaceutical industry has leveraged 2-amino-6-bromobenzamide to develop novel therapeutic candidates with improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated as potential treatments for chronic inflammatory diseases, where modulation of PPIs plays a pivotal role. The ability to modify both the amino and bromo substituents provides chemists with a high degree of flexibility in optimizing potency, selectivity, and metabolic stability.

In addition to its applications in drug discovery, 2-amino-6-bromobenzamide has found utility in academic research focused on understanding fundamental biochemical pathways. Its role as an intermediate in synthesizing enzyme inhibitors has enabled researchers to dissect complex signaling networks and elucidate mechanisms underlying various diseases. For example, studies using 2-amino-6-bromobenzamide-derived inhibitors have shed light on the regulation of cellular proliferation and apoptosis in cancer cells.

The synthesis of 2-amino-6-bromobenzamide itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes involve halogenation of an amino-substituted benzene derivative followed by amidation. Advances in catalytic methods have improved the efficiency of these reactions, making it feasible to produce large quantities of this compound for industrial applications.

From a regulatory perspective, compounds like 2-amino-6-bromobenzamide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies using this compound have demonstrated promising results in models of inflammation and tumor growth. These findings have paved the way for further investigation into its potential as a therapeutic agent.

The versatility of 2-amino-6-bromobenzamide extends beyond pharmaceutical applications; it is also used in agrochemical research as a precursor for developing novel pesticides. Its structural features allow for interactions with biological targets in pests while minimizing toxicity to non-target organisms. This dual functionality makes it an attractive candidate for sustainable agriculture practices.

Looking ahead, the future prospects for compounds like 2-amino-6-bromobenzamide are bright, driven by ongoing research into innovative drug delivery systems and personalized medicine approaches. The ability to fine-tune molecular properties through structural modifications offers unprecedented opportunities for developing tailored therapeutics that address individual patient needs.